3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C21H26N4O3S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 3,5-dimethoxy-N-[[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C21H26N4O3S/c1-24-8-10-25(11-9-24)17-6-4-16(5-7-17)22-21(29)23-20(26)15-12-18(27-2)14-19(13-15)28-3/h4-7,12-14H,8-11H2,1-3H3,(H2,22,23,26,29)
• InChI Key: NTYKFZYEWHEQDI-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC(=CC(=C3)OC)OC

Description

3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide, also known as DMPTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPTB is a thioamide derivative of benzamide, which is a class of organic compounds that have been widely used in medicinal chemistry.

Mechanism of Action

3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide has been shown to bind selectively to the dopamine D3 receptor, with high affinity and specificity. This binding results in the activation of downstream signaling pathways, which can lead to changes in cellular function and behavior.
Biochemical and Physiological Effects:
Studies have shown that 3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide can modulate the activity of the dopamine D3 receptor in a variety of ways. For example, 3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide has been shown to increase the binding affinity of the receptor for dopamine, which can result in increased dopamine release and signaling. 3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide has also been shown to alter the conformation of the receptor, which can result in changes in downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide is its high affinity and specificity for the dopamine D3 receptor. This makes it a valuable tool for studying the function of this receptor in vitro and in vivo. However, one limitation of 3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide. One area of interest is the development of new analogs of 3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide that have improved solubility and bioavailability. Another area of interest is the use of 3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide as a tool to study the function of other G protein-coupled receptors, such as the adenosine A2A receptor. Finally, there is interest in exploring the potential therapeutic applications of 3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide for neuropsychiatric disorders that are associated with dysfunction of the dopamine D3 receptor.

Synthesis Methods

3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-(4-methylpiperazin-1-yl)aniline to form 3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide.

Scientific Research Applications

3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide has been studied for its potential applications in a variety of scientific research fields. One of the most promising areas of research involves the use of 3,5-dimethoxy-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide as a tool to study the function of the dopamine D3 receptor. The dopamine D3 receptor is a G protein-coupled receptor that has been implicated in a variety of neuropsychiatric disorders, including addiction and schizophrenia.